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Introduction
Sebacic dihydrazide (SDH) is a dicarboxylic acid dihydrazide that serves as a highly effective

chain extender and crosslinking agent in the synthesis of polyurethanes (PUs). Its unique

symmetrical and flexible long-chain aliphatic structure imparts specific properties to the

resulting polymer, making it a valuable component in the formulation of polyurethanes for

various applications, including in the biomedical and pharmaceutical fields. This document

provides detailed application notes, experimental protocols, and comparative data on the use

of sebacic dihydrazide in polyurethane synthesis.

Dihydrazides, including adipic acid dihydrazide (ADH) and isophthalic dihydrazide (IDH), are

known for their role as crosslinking agents.[1] SDH, with its longer aliphatic chain, offers distinct

advantages in tailoring the properties of polyurethane elastomers. The hydrazide functional

groups react with isocyanate groups to form urea linkages, which contribute to the hard

segment of the polyurethane, influencing its mechanical and thermal properties.
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Logical Relationship of Polyurethane Synthesis
The synthesis of polyurethane is a polyaddition reaction between a diisocyanate and a polyol. A

chain extender, such as sebacic dihydrazide, is introduced to react with the isocyanate-

terminated prepolymer, thereby increasing the molecular weight and influencing the final

properties of the polymer.

Diisocyanate
(e.g., MDI, HDI)

Isocyanate-Terminated
Prepolymer

Reaction with

Polyol
(Soft Segment) Polyurethane

(with Urea Linkages)

Chain Extension

Sebacic Dihydrazide
(Chain Extender)

Click to download full resolution via product page

Caption: Polyurethane synthesis workflow illustrating the reaction of a diisocyanate and a

polyol to form a prepolymer, followed by chain extension with sebacic dihydrazide.

Experimental Protocols
I. Synthesis of Linear Poly(ester-urethane) with Sebacic
Dihydrazide
This protocol describes the synthesis of a linear polyurethane using a polyester polyol, a

diisocyanate, and sebacic dihydrazide as the chain extender.

Materials:

Polyester polyol (e.g., Poly(butylene adipate), Mn = 2000 g/mol )

4,4'-Methylenebis(phenyl isocyanate) (MDI)

Sebacic dihydrazide (SDH)
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Dimethylformamide (DMF), anhydrous

Dibutyltin dilaurate (DBTDL), catalyst

Nitrogen gas, high purity

Procedure:

Prepolymer Formation:

In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet,

and a condenser, add the polyester polyol and heat to 80°C under a gentle stream of

nitrogen for 1 hour to remove any moisture.

Cool the reactor to 60°C and add MDI. The molar ratio of NCO:OH should be

approximately 2:1.

Add a catalytic amount of DBTDL (e.g., 0.05 wt% of the total reactants).

Allow the reaction to proceed at 80-85°C for 2-3 hours with constant stirring to form the

isocyanate-terminated prepolymer. The progress of the reaction can be monitored by

titrating the NCO content.

Chain Extension:

Dissolve the sebacic dihydrazide in anhydrous DMF to create a solution. The amount of

SDH should be calculated to be stoichiometrically equivalent to the remaining NCO groups

in the prepolymer (i.e., a 1:1 molar ratio of NCO:NHNH2).

Cool the prepolymer to approximately 40°C and add the SDH solution dropwise under

vigorous stirring.

After the addition is complete, continue stirring for another 1-2 hours at 40-50°C.

Polymer Isolation and Film Casting:

The resulting viscous polyurethane solution can be cast onto a glass plate or a Teflon

mold.
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The solvent is evaporated in a vacuum oven at 60-70°C for 24 hours to obtain a solid

polyurethane film.

The film should be stored in a desiccator before characterization.

II. Synthesis of Waterborne Polyurethane with Sebacic
Dihydrazide
This protocol outlines the preparation of a waterborne polyurethane dispersion where sebacic
dihydrazide is used as a chain extender.

Materials:

Poly(tetramethylene ether) glycol (PTMEG, Mn = 2000 g/mol )

Isophorone diisocyanate (IPDI)

Dimethylolpropionic acid (DMPA)

Triethylamine (TEA)

Sebacic dihydrazide (SDH)

Acetone, anhydrous

Deionized water

Procedure:

Prepolymer Synthesis:

In a four-necked flask, add PTMEG and DMPA and heat to 70°C under vacuum for 1 hour

to dry.

Cool to 60°C and add IPDI and a few drops of DBTDL catalyst. The NCO/OH molar ratio

should be around 1.5.
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Increase the temperature to 80-85°C and stir for 3-4 hours to form the NCO-terminated

prepolymer.

Cool the mixture to 70°C and add anhydrous acetone to reduce the viscosity.

Neutralization and Dispersion:

Cool the prepolymer solution to 40°C and add TEA dropwise to neutralize the carboxylic

acid groups of DMPA. Stir for 30 minutes.

Under high-speed stirring (e.g., 1000 rpm), add deionized water to the prepolymer solution

to achieve phase inversion and form a stable dispersion.

Chain Extension:

Prepare a solution of sebacic dihydrazide in deionized water.

Add the SDH solution to the polyurethane dispersion and continue stirring for 1-2 hours at

room temperature to complete the chain extension reaction.

Solvent Removal:

Remove the acetone under reduced pressure using a rotary evaporator to obtain the final

waterborne polyurethane dispersion.

Data Presentation
The use of sebacic dihydrazide as a chain extender significantly influences the mechanical

and thermal properties of polyurethanes. The long, flexible aliphatic chain of sebacic acid can

impact the packing of the hard segments and the overall morphology of the polymer. While

specific comparative data for sebacic dihydrazide is not extensively available in tabulated

form in the literature, the following tables provide a generalized comparison of properties based

on the type of chain extender.

Table 1: Comparison of Mechanical Properties of Polyurethanes with Different Chain Extenders
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Chain Extender
Tensile Strength
(MPa)

Elongation at
Break (%)

Shore Hardness

1,4-Butanediol (BDO) 35 - 50 400 - 600 85A - 95A

Ethylene Glycol (EG) 40 - 55 300 - 500 90A - 98A

Sebacic Dihydrazide

(SDH) (Expected

Trend)

25 - 45 500 - 800 75A - 90A

Note: The values for SDH are expected trends. The longer, more flexible chain of SDH

compared to short-chain diols is anticipated to lead to a softer, more elastomeric polyurethane

with higher elongation at break and slightly lower tensile strength and hardness.

Table 2: Comparison of Thermal Properties of Polyurethanes with Different Chain Extenders

Chain Extender
Glass Transition Temp.
(Tg) of Soft Segment (°C)

Melting Temp. (Tm) of Hard
Segment (°C)

1,4-Butanediol (BDO) -30 to -50 180 - 220

Ethylene Glycol (EG) -25 to -45 190 - 230

Sebacic Dihydrazide (SDH)

(Expected Trend)
-35 to -55 160 - 200

Note: The introduction of the flexible sebacic dihydrazide chain may lead to a slight decrease

in the glass transition temperature of the soft segment due to increased mobility. The melting

temperature of the hard segment may also be lower due to potential disruption of hard segment

packing.

Application in Drug Delivery
Polyurethanes are extensively investigated as drug delivery systems due to their

biocompatibility and tunable properties.[2] The incorporation of sebacic acid-based components

into polyurethanes has shown promise for controlled drug release applications.[3] Poly(glycerol

sebacate) urethane (PGSU) is a biodegradable and flexible elastomer that can be used in
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drug-eluting implants.[3] The use of sebacic dihydrazide as a chain extender can further

enhance the potential of polyurethanes in drug delivery by:

Modulating Degradation Rate: The urea linkages formed by the reaction of hydrazide groups

are generally more hydrolytically stable than urethane linkages. However, the overall

degradation profile will depend on the nature of the soft segment (e.g., polyester vs.

polyether).

Controlling Drug Release Kinetics: The hydrophobicity and flexibility imparted by the sebacic

acid chain can influence the diffusion of encapsulated drugs.

Providing Reactive Sites: The secondary amine groups in the urea linkages could potentially

serve as sites for further functionalization, although this is less common.

Experimental Workflow for Drug-Loaded Polyurethane
Synthesis
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Caption: Experimental workflow for the development of a drug delivery system based on

polyurethane chain-extended with sebacic dihydrazide.

Conclusion
Sebacic dihydrazide is a versatile chain extender for polyurethanes, offering the potential to

create polymers with enhanced flexibility and elastomeric properties. Its long aliphatic chain

provides a unique tool for tailoring the mechanical and thermal characteristics of the final
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material. While more specific quantitative data is needed for a direct comparison with

conventional diol chain extenders, the expected trends suggest that SDH can be instrumental

in developing softer, more elastic polyurethanes. These properties, combined with the inherent

biocompatibility of polyurethanes and the potential for controlled degradation, make sebacic
dihydrazide an attractive component for designing advanced materials for drug delivery and

other biomedical applications. Further research is warranted to fully elucidate the structure-

property relationships of polyurethanes chain-extended with sebacic dihydrazide and to

explore their full potential in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b089625/docs?utm_src=pdf-body#sebacic-dihydrazide-as-a-chain-extender-for-polyurethanes-application-notes-and-protocols
https://www.benchchem.com/product/b089625/docs?utm_src=pdf-body#sebacic-dihydrazide-as-a-chain-extender-for-polyurethanes-application-notes-and-protocols
https://www.benchchem.com/product/b089625/docs?utm_src=pdf-body#sebacic-dihydrazide-as-a-chain-extender-for-polyurethanes-application-notes-and-protocols
https://www.benchchem.com/product/b089625?utm_src=pdf-custom-synthesis#bc-rfq
https://www.gantrade.com/blog/adipic-acid-dihydrazide
https://d-scholarship.pitt.edu/8401/
https://d-scholarship.pitt.edu/8401/
https://www.mddionline.com/materials/biodegradable-urethane-s-potential-for-drug-delivery-implants
https://www.benchchem.com/product/b089625/docs#sebacic-dihydrazide-as-a-chain-extender-for-polyurethanes-application-notes-and-protocols
https://www.benchchem.com/product/b089625/docs#sebacic-dihydrazide-as-a-chain-extender-for-polyurethanes-application-notes-and-protocols
https://www.benchchem.com/product/b089625/docs#sebacic-dihydrazide-as-a-chain-extender-for-polyurethanes-application-notes-and-protocols
https://www.benchchem.com/product/b089625/docs#sebacic-dihydrazide-as-a-chain-extender-for-polyurethanes-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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